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Compound of Interest

Compound Name: Diantimony

Cat. No.: B1203571

Chemical Name Chemical Formula CAS Registry Number
Diantimony trioxide Sh203 1309-64-4[1][2][3][4]
Diantimony trisulfide Sh2Ss 1345-04-6[1]

Diantimony pentoxide Sh20s 1314-60-9[5]

Diantimony tetroxide Sh204 1332-81-6

To provide a relevant and accurate in-depth technical guide, please specify which diantimony
compound you are interested in. Once the compound of interest is identified, a comprehensive
whitepaper can be developed, including:

» Detailed chemical and physical properties: Including molar mass, density, melting and boiling
points, and solubility.

e Synthesis and production methods: Outlining the primary industrial processes for its
manufacture.

o Key applications: Discussing its use in various fields such as flame retardants, catalysts, and
pigments.

o Toxicology and safety information: Providing data on its health effects and handling
precautions.
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» Experimental protocols: Detailing methodologies for relevant analytical and characterization
techniques.

» Signaling pathways and workflows: Visualizing its biological interactions or industrial use
cases where applicable.

For instance, a guide on diantimony trioxide (CAS: 1309-64-4), also known as antimony(lll)
oxide, would delve into its widespread use as a flame retardant in plastics and textiles.[4] It
exists in nature as the minerals valentinite and senarmontite.[3][4] The guide would detail its
synergistic effects with halogenated compounds in fire suppression and provide experimental
workflows for assessing flame retardancy.

Conversely, a whitepaper on diantimony trisulfide (CAS: 1345-04-6) would focus on its
applications in the manufacturing of safety matches, pyrotechnics, and as a semiconductor
material.

Please clarify the specific diantimony compound of interest to enable the creation of a tailored
and in-depth technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. antimony.com [antimony.com]

o 2. WebElements Periodic Table » Antimony » diantimony trioxide [webelements.com]
o 3. Diantimony trioxide CAS#: 1309-64-4 [m.chemicalbook.com]

e 4. CheMondis Marketplace [chemondis.com]

e 5. Table 4-1, Chemical Identity of Antimony and Compoundsa - Toxicological Profile for
Antimony and Compounds - NCBI Bookshelf [nchi.nlm.nih.gov]

 To cite this document: BenchChem. [Common Diantimony Compounds and Their CAS
Registry Numbers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203571#diantimony-cas-registry-number]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1203571?utm_src=pdf-body
https://chemondis.com/substance/diantimony-trioxide/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3438204_EN.htm
https://chemondis.com/substance/diantimony-trioxide/
https://www.benchchem.com/product/b1203571?utm_src=pdf-body
https://www.benchchem.com/product/b1203571?utm_src=pdf-body
https://www.benchchem.com/product/b1203571?utm_src=pdf-custom-synthesis
https://www.antimony.com/antimony/
https://www.webelements.com/compounds/antimony/diantimony_trioxide.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3438204_EN.htm
https://chemondis.com/substance/diantimony-trioxide/
https://www.ncbi.nlm.nih.gov/books/NBK591411/table/ch4.tab1/
https://www.ncbi.nlm.nih.gov/books/NBK591411/table/ch4.tab1/
https://www.benchchem.com/product/b1203571#diantimony-cas-registry-number
https://www.benchchem.com/product/b1203571#diantimony-cas-registry-number
https://www.benchchem.com/product/b1203571#diantimony-cas-registry-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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